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Compound of Interest

Compound Name: Benzyl carbamate

Cat. No.: B042152 Get Quote

An In-depth Technical Guide to the Safe Handling of Solid Benzyl Carbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for solid benzyl
carbamate, intended for use by professionals in research and development settings. The

information is compiled from various safety data sheets and chemical databases to ensure a

thorough understanding of the potential hazards and the necessary safety measures.

Chemical and Physical Properties
Benzyl carbamate is a white crystalline solid.[1] It is soluble in organic solvents and

moderately soluble in water.[1]
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Property Value References

Chemical Formula C8H9NO2 [1][2]

Molar Mass 151.165 g·mol−1 [1]

Appearance
White solid / Light cream

powder
[1][2][3]

Melting Point 86 - 89 °C (186.8 - 192.2 °F) [2][3]

Boiling Point No information available [2][3]

Flash Point No information available [2][3]

Autoignition Temperature No information available [3]

Solubility in water Moderately soluble [1]

Hazard Identification and Classification
Benzyl carbamate is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to irritation

and acute toxicity.[4][5][6]

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[6]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[6]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[5][6]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[4][5][6]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[4][5][6]

Signal Word: Warning[5]
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Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure and

ensure the stability of the compound.

Handling
Avoid all personal contact, including inhalation of dust.[4]

Use in a well-ventilated area.[3][4] Handling in a well-ventilated place is recommended.[7]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

eye protection, and face protection.[4][7]

Wash hands and any exposed skin thoroughly after handling.[4][5]

Do not eat, drink, or smoke when using this product.[2][7]

Avoid generating dust. Use dry clean-up procedures for spills.[4]

Storage
Store in a cool, dry, well-ventilated area.[2][4]

Keep containers tightly closed and securely sealed.[2][4]

Store away from incompatible materials, such as strong oxidizing agents, strong acids, acid

chlorides, acid anhydrides, and chloroformates.[2][4]

Store locked up.[3][4]

Original containers, such as polyethylene or polypropylene, are recommended.[4]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.
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Control Parameter Recommendation

Engineering Controls

Use only outdoors or in a well-ventilated area.[3]

[4] Ensure eyewash stations and safety showers

are close to the workstation.[2]

Eye/Face Protection

Wear safety glasses with side-shields or

goggles conforming to EN166 (EU) or NIOSH

(US) standards.[2][7]

Hand Protection
Wear protective gloves. Inspect gloves before

use.[2][7]

Skin and Body Protection
Wear appropriate protective clothing to prevent

skin exposure.[2][7]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[7] A dust

respirator should be worn when handling the

solid.[4]

First Aid Measures
In case of exposure, immediate action is necessary.
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Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[3][4]

Call a POISON CENTER or doctor if you feel

unwell.[3][4]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[3][4] If skin

irritation occurs, get medical advice/attention.[4]

Take off contaminated clothing and wash it

before reuse.[4][5]

Eye Contact

Rinse cautiously with water for several minutes.

[4][5] Remove contact lenses, if present and

easy to do. Continue rinsing.[4][5] If eye irritation

persists, get medical advice/attention.[4]

Ingestion
Do NOT induce vomiting.[2][3] Immediately give

a glass of water.[4] Get medical attention.[2][3]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or chemical

foam.[3][8]

Specific Hazards: May emit poisonous and corrosive fumes during a fire.[4] Hazardous

decomposition products include nitrogen oxides (NOx), carbon monoxide (CO), and carbon

dioxide (CO2).[2][3]

Fire-fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Accidental Release
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[3] Avoid breathing dust and contact with skin and eyes.[4]
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Environmental Precautions: Prevent spillage from entering drains or water courses.[4]

Containment and Cleanup: Use dry clean-up procedures and avoid generating dust.[4]

Sweep up and shovel into suitable containers for disposal.[2][3]

Stability and Reactivity
Chemical Stability: Stable under normal conditions.[2]

Conditions to Avoid: Incompatible products.[2]

Incompatible Materials: Strong oxidizing agents, strong acids, acid chlorides, acid

anhydrides, and chloroformates.[2][4] Avoid contamination with oxidizing agents as ignition

may result.[4]

Hazardous Decomposition Products: Nitrogen oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO2).[2]

Hazardous Polymerization: Does not occur.[2]

Toxicological Information
The primary toxicological concerns are acute toxicity upon ingestion or inhalation and irritation

to the skin, eyes, and respiratory system.[4][6] Carbamates as a class can act as

cholinesterase inhibitors, though benzyl carbamate's specific mode of action is not detailed in

the provided results.[9]

Experimental Protocols
Detailed experimental protocols for the safety and toxicity testing of benzyl carbamate are not

publicly available in the searched resources. The information presented is based on

standardized safety data sheets.

Visualizations
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General Safe Handling Workflow for Solid Benzyl Carbamate
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Caption: Workflow for safely handling solid benzyl carbamate.
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Benzyl Carbamate Hazard and Response Pathways

Routes of Exposure
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Caption: Routes of exposure, hazards, and first aid for benzyl carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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